N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H19N5O3S/c1-9-14(10(2)18(3)17-9)15(21)16-11-6-7-12-13(8-11)20(5)24(22,23)19(12)4/h6-8H,1-5H3,(H,16,21)
• InChI Key: FITHDDVJHVFVCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NC2=CC3=C(C=C2)N(S(=O)(=O)N3C)C
• Molecular Formula: C15H19N5O3S
• Molecular Weight: 349.4 g/mol
• CAS No.: 2034484-03-0

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H19N5O3S and its molecular weight is 349.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antioxidant Applications

Compounds with structural features similar to the mentioned chemical have been synthesized and evaluated for their antibacterial and antioxidant activities. For instance, analogs involving benzothiazole and pyrazole structures have shown promising antibacterial properties, particularly against strains such as Staphylococcus aureus and Bacillus subtilis. These compounds were also assessed for cytotoxic activity against mammalian cell lines, demonstrating their potential in non-cytotoxic concentrations for antimicrobial applications (Palkar et al., 2017). Additionally, derivatives featuring the pyrazolobenzothiazine ring system have been synthesized and evaluated for their antioxidant properties, revealing moderate to significant radical scavenging activity, suggesting their utility in combating oxidative stress (Ahmad et al., 2012).

Cytotoxic Activity for Cancer Research

In cancer research, carboxamide derivatives of certain heterocyclic compounds have been synthesized and tested for their growth inhibitory properties against various cancer cell lines. Some of these compounds have demonstrated potent cytotoxicity, with IC50 values in the nanomolar range, highlighting their potential as anticancer agents (Deady et al., 2003).

Myorelaxant Activity

Research into hybrid compounds combining features of benzopyran and benzothiadiazine has revealed strong myorelaxant activity on rat uterus, indicating potential applications in conditions requiring smooth muscle relaxation without significant effects on insulin secretion or vascular myogenic activity (Khelili et al., 2012).